Cas no 1427358-69-7 (8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid)

8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core with a bromo substituent at the 8-position and a methyl group at the 6-position. The carboxylic acid functionality at the 3-position enhances its utility as a versatile intermediate in medicinal chemistry and pharmaceutical synthesis. This compound is particularly valuable for constructing complex molecules due to its reactivity in cross-coupling reactions, nucleophilic substitutions, and further derivatization. Its well-defined structure and high purity make it suitable for research applications, including the development of bioactive compounds and drug candidates. The bromo group offers additional synthetic flexibility for functionalization via metal-catalyzed transformations.
8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid structure
1427358-69-7 structure
Product Name:8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid
CAS No:1427358-69-7
MF:C9H7BrN2O2
MW:255.068081140518
CID:5737390
PubChem ID:83813547
Update Time:2025-10-29

8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
    • 1427358-69-7
    • 8-BROMO-6-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID
    • EN300-738205
    • 8-BROMO-6-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLICACID
    • Imidazo[1,2-a]pyridine-3-carboxylic acid, 8-bromo-6-methyl-
    • 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid
    • Inchi: 1S/C9H7BrN2O2/c1-5-2-6(10)8-11-3-7(9(13)14)12(8)4-5/h2-4H,1H3,(H,13,14)
    • InChI Key: RCGYNIIKYUQZDC-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CN2C(C(=O)O)=CN=C21

Computed Properties

  • Exact Mass: 253.96909g/mol
  • Monoisotopic Mass: 253.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3(Predicted)
  • pka: -1.03±0.41(Predicted)

8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-738205-1.0g
8-bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
1427358-69-7
1g
$0.0 2023-06-07

Additional information on 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427358-69-7)

The compound 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427358-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its potential as a building block in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a promising candidate for further investigation.

One of the key areas of research involving 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have successfully utilized this compound to develop novel inhibitors with enhanced selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of ATP-competitive inhibitors for the treatment of resistant forms of cancer, showcasing its potential in overcoming drug resistance mechanisms.

In addition to its applications in oncology, 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid has been investigated for its antimicrobial properties. A recent study highlighted its efficacy against multidrug-resistant bacterial strains, particularly when incorporated into hybrid molecules combining imidazo[1,2-a]pyridine and other pharmacophores. This approach has opened new avenues for addressing the global challenge of antibiotic resistance, with preliminary results indicating synergistic effects when used in combination with existing antimicrobial agents.

The synthetic accessibility of 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid has also been a focal point of recent research. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes, reducing the environmental impact of its production. For example, a 2024 report in Organic Process Research & Development detailed a catalytic method that minimizes waste and improves yield, making large-scale production more feasible for industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this scaffold. Ongoing research aims to address issues such as bioavailability, metabolic stability, and off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics, further solidifying the importance of 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid in modern drug discovery.

In conclusion, 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427358-69-7) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a cornerstone for future therapeutic innovations. Continued research and development efforts will likely uncover additional uses and refine its utility, paving the way for novel treatments across a spectrum of diseases.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd